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Compound of Interest

Compound Name: 3-Methyiphthalic anhydride

Cat. No.: B1585439

An In-depth Technical Guide to 3-Methylphthalic Anhydride

This technical guide provides a comprehensive overview of the core properties, synthesis, and
safety information for 3-Methylphthalic anhydride, tailored for researchers, scientists, and
professionals in drug development.

Chemical and Physical Properties

3-Methylphthalic anhydride is a solid organic compound with a molecular formula of CoHeOs.
[1][2][3] It appears as a white to pale yellow or brown crystalline powder.[4][5][6][7] The
compound is sensitive to moisture and reacts with water.[2][3][5]

Identifiers and General Properties
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Property Value Reference

CAS Number 4792-30-7 [1][2][41[8]

Molecular Formula CoHeOs3 [1112][31[9]

Molecular Weight 162.14 g/mol [1112][3]
4-methyl-2-benzofuran-1,3-

IUPAC Name i
dione
4-Methyl-1,3-
isobenzofurandione, Phthalic

Synonyms ) [518]
anhydride, 3-methyl-, 2,3-
Toluenedicarboxylic anhydride
White to light yellow/orange or

Appearance [4105161[7]
pale brown powder/crystals

Physical Properties

Property Value Reference

Melting Point 112.0-121.0°C [6]

114 - 118 °C [2][5][10]

115.0 - 119.0 °C [4]

119 - 121 °C [8]

Boiling Point 315.6 °C at 760 mmHg [1][5]

125 °C at 0.4 Torr [8]

Density 1.364 g/cm3 [5]

Flash Point 153.3°C [5]

Water Solubility

Reacts with water

[2]31[5]

Vapor Pressure

0.0£0.7 mmHg at 25°C

[5]
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Synthesis and Reactivity

3-Methylphthalic anhydride is a versatile intermediate in organic synthesis. It can be
synthesized via a Diels-Alder reaction followed by dehydration.[11][12][13] It is noted for its use
as a biobased replacement for petrochemical phthalic anhydride in applications like coatings,
pigments, and polyurethanes.[14]

Experimental Protocol: Improved Synthesis

An improved synthesis method involves the Diels-Alder reaction of 2-methylfuran with maleic
anhydride, followed by aromatization of the resulting adduct to yield 3-methylphthalic
anhydride.[11] A 61% yield has been reported for the final product after recrystallization.[11]

Methodology:

o Diels-Alder Reaction: 2-Methylfuran is reacted with maleic anhydride. This cycloaddition
forms the intermediate adduct, exo-cis-1-methyl-7-oxabicyclo[2.2.1]hept-5-ene-2,3-
dicarboxylic anhydride.[11]

o Dehydration/Aromatization: The adduct is then treated with a dehydrating agent, such as
hydrogen bromide in acetic acid or sulfuric acid, to form the aromatic ring of the phthalic
anhydride derivative.[11][13]

 Purification: The crude product is dried and can be purified by distillation under reduced
pressure (e.g., 125 °C at 0.4 mm).[11] Further purification is achieved by recrystallization
from a solvent mixture like benzene-petroleum ether to yield colorless crystals.[11]

Reactivity

e Hydrolysis: As a cyclic anhydride, it reacts with water to form the corresponding dicarboxylic
acid, 3-methylphthalic acid.[3][5]

» Alcoholysis: The anhydride ring can be opened by alcohols to form monoesters.[15]

e Amine Reactions: It reacts with amines. For instance, its reaction with methylamine
hydrochloride yields 2,3-Dihydro-2,4-dimethyl-1H-isoindole-1,3-dione.[2][5]
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Synthesis Workflow Diagram

The synthesis of 3-Methylphthalic anhydride from biomass-derived precursors can be
visualized as a two-step process.

Reactants
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Click to download full resolution via product page
Caption: Synthesis workflow for 3-Methylphthalic Anhydride.

Safety and Handling

3-Methylphthalic anhydride is classified as a hazardous chemical and requires careful
handling.[16]

Hazard Identification
The compound is associated with the following hazards:
o Harmful if swallowed.[10]

e Causes skin irritation.[10][17][18]
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o Causes serious eye damage.[10]

e May cause allergy or asthma symptoms or breathing difficulties if inhaled (respiratory
sensitization).[10][16]

e May cause an allergic skin reaction.[10][16]

e May cause respiratory irritation.[10][17]

Hazard Code Description

H302 Harmful if swallowed.

H315 Causes skin irritation.

H317 May cause an allergic skin reaction.
H318/H319 Causes serious eye damage/irritation.

H334 May cause allergy or asthma symptoms or
breathing difficulties if inhaled.

H335 May cause respiratory irritation.

References for table:[10][17][18]

Handling and Storage

Storage:
o Store in a tightly closed container in a cool, dry, and well-ventilated area.[5]

« It is moisture-sensitive and should be stored under a dry inert gas like nitrogen.[1]
Recommended long-term storage is at 2°C - 8°C.[1]

Handling:

o Wear appropriate personal protective equipment (PPE), including protective gloves, clothing,
and eye/face protection.[10][16][18]
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e Ensure adequate ventilation and use a dust respirator if necessary.[16][18]
o Eyewash stations and safety showers should be readily accessible.[16]
First Aid Measures:

o Eye Contact: Rinse immediately and cautiously with plenty of water for at least 15 minutes
and seek medical attention.[16][17]

o Skin Contact: Wash off immediately with plenty of water.[16] If irritation persists, consult a
physician.[16]

 Inhalation: Move the person to fresh air. If breathing is difficult, provide artificial respiration
and get medical attention.[16][17]

 Ingestion: Clean mouth with water and then drink plenty of water. Do not induce vomiting and
seek medical attention.[10][16]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://commonchemistry.cas.org/detail?cas_rn=4792-30-7
http://www.stenutz.eu/chem/solv6.php?name=3-methylphthalic+anhydride
https://store.apolloscientific.co.uk/storage/msds/OR925180_msds.pdf
https://pubs.acs.org/doi/pdf/10.1021/jo00428a053
https://www.semanticscholar.org/paper/Improved-synthesis-of-3-methylphthalic-anhydride-Newman-Lee/2ca91c00698c543e49c130104647d54c587c5f09
https://www.semanticscholar.org/paper/Improved-synthesis-of-3-methylphthalic-anhydride-Newman-Lee/2ca91c00698c543e49c130104647d54c587c5f09
https://pubs.rsc.org/en/content/articlehtml/2014/gc/c3gc41655k
https://pubs.rsc.org/en/content/articlehtml/2014/gc/c3gc41655k
https://www.biorizon.eu/samples/3-methylphthalic-anhydride-3-mpa
https://en.wikipedia.org/wiki/Phthalic_anhydride
https://www.fishersci.com/store/msds?partNumber=AC414780050&productDescription=3-METHYLPHTHALIC+ANHYDRI+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/msds/3-methylphthalic-anhydride.pdf
https://www.tcichemicals.com/BE/en/sds/M1464_EU_6N.pdf
https://www.benchchem.com/product/b1585439#3-methylphthalic-anhydride-basic-properties
https://www.benchchem.com/product/b1585439#3-methylphthalic-anhydride-basic-properties
https://www.benchchem.com/product/b1585439#3-methylphthalic-anhydride-basic-properties
https://www.benchchem.com/product/b1585439#3-methylphthalic-anhydride-basic-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1585439?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585439?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

8/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585439?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

